Cas no 355375-82-5 (4,7-dihydro-4-oxo-3H-Pyrrolo[2,3-d]-1,2,3-triazine-5-carboxamide)

• Product Name: 4,7-dihydro-4-oxo-3H-Pyrrolo[2,3-d]-1,2,3-triazine-5-carboxamide
• CAS No: 355375-82-5
• Molecular Formula: C₆H₅N₅O₂
• Molecular Weight: 179.1362
• CID: 1111410
• PubChem ID: 135437278

4,7-dihydro-4-oxo-3H-Pyrrolo[2,3-d]-1,2,3-triazine-5-carboxamide Properties

Names and Identifiers

• 4,7-dihydro-4-oxo-3H-Pyrrolo[2,3-d]-1,2,3-triazine-5-carboxamide
• BDBM50462073
• SCHEMBL1504334
• 4-Oxo-4,7-dihydro-3H-pyrrolo[2,3-d][1,2,3]triazine-5-carboxamide
• 4-hydroxy-7H-pyrrolo[2,3-d][1,2,3]triazine-5-carboxamide
• YSMQDRZPBWWQRD-UHFFFAOYSA-N
• 355375-82-5
• CHEMBL4241245

• InChIKey： YSMQDRZPBWWQRD-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5N5O2/c7-4(12)2-1-8-5-3(2)6(13)10-11-9-5/h1H,(H2,7,12)(H2,8,9,10,13)
• SMILES： C1=C(C2=C(N1)N=NNC2=O)C(=O)N

Computed Properties

• Exact Mass: 179.04432442g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.04432442g/mol
• Heavy Atom Count: 13
• Complexity: 289
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines